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Compound of Interest

Compound Name: 2-Ethylhexyl stearate

Cat. No.: B1253439 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 2-Ethylhexyl Stearate (also

known as Octyl Stearate) for use as a plasticizer in polymer research. This document includes

its chemical and physical properties, detailed experimental protocols for formulation and

testing, and a framework for data comparison.

Introduction to 2-Ethylhexyl Stearate
2-Ethylhexyl stearate (2-EHS) is a fatty acid ester derived from the reaction of stearic acid

and 2-ethylhexanol.[1] It is a colorless to pale yellow oily liquid known for its use as an

emollient in cosmetics, but it also serves as an effective secondary plasticizer and lubricant in

polymer formulations.[2][3] In the realm of polymer science, 2-EHS is utilized to impart

flexibility, improve workability, and enhance the processing of various polymers, including

polyvinyl chloride (PVC), natural rubber, and synthetic rubbers.[1][2] Its non-toxic profile makes

it a suitable candidate for applications such as food-grade transparent PVC sheets and films.[1]

As a plasticizer, 2-EHS works by embedding itself between polymer chains, spacing them

apart. This reduces the intermolecular forces, lowers the glass transition temperature (Tg), and

consequently increases the flexibility and softness of the material. Its role as an internal

lubricant also ensures smoother manufacturing cycles.[2]
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Summarized below are the key physical and chemical properties of 2-Ethylhexyl Stearate.

Property Typical Value Reference

Synonyms
Octyl Stearate, Stearic Acid 2-

Ethylhexyl Ester
[2]

CAS Number 22047-49-0 [1]

Molecular Formula C₂₆H₅₂O₂ [1]

Molecular Weight 396.69 g/mol [1]

Appearance
Colorless to pale yellow oily

liquid
[1]

Melting Point -10 °C [1]

Boiling Point ~431.8 °C at 760 mmHg [1]

Flash Point ~219.2 °C [1]

Density ~0.85 - 0.9 g/cm³ [1]

Solubility
Insoluble in water; Soluble in

oils
[4]

Saponification Value 140.0 - 152.0 mgKOH/g [1]

Acid Value ≤ 0.5 mgKOH/g [1]

Application in Polymer Research: Performance Data
The primary function of a plasticizer is to improve the mechanical and thermal properties of a

polymer. Key performance indicators include tensile strength, elongation at break, Young's

modulus, glass transition temperature (Tg), thermal stability, and migration resistance.

While 2-Ethylhexyl Stearate is recognized as a plasticizer, specific quantitative performance

data in peer-reviewed literature is scarce. The tables below are structured for comparative

analysis against a common phthalate plasticizer, Di(2-ethylhexyl) phthalate (DEHP).

Researchers are encouraged to use the provided protocols to generate data for their specific

polymer systems.
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Table 3.1: Comparative Mechanical Properties of Plasticized PVC (50 phr) (Note: Data for 2-

EHS to be determined experimentally.)

Property
Unplasticized
PVC

PVC with
DEHP

PVC with 2-
EHS

ASTM Method

Tensile Strength

(MPa)
~50-60 ~15-25 TBD

ASTM D412 /

D882

Elongation at

Break (%)
~5-10 ~250-400 TBD

ASTM D412 /

D882

Young's Modulus

(MPa)
~2500-3000 ~10-50 TBD

ASTM D412 /

D882

Shore A

Hardness
>100 (Shore D) ~70-90 TBD ASTM D2240

Table 3.2: Comparative Thermal Properties of Plasticized PVC (50 phr) (Note: Data for 2-EHS

to be determined experimentally.)

Property
Unplasticized
PVC

PVC with
DEHP

PVC with 2-
EHS

Test Method

Glass Transition

Temp. (Tg, °C)
~82 ~-20 to 0 TBD DSC

T₅% Weight Loss

Temp. (°C)
~240 ~220 TBD TGA

T₅₀% Weight

Loss Temp. (°C)
~320 ~330 TBD TGA

Table 3.3: Comparative Migration Resistance of Plasticizers in PVC (50 phr) (Note: Data for 2-

EHS to be determined experimentally.)
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Test Condition
DEHP Weight Loss
(%)

2-EHS Weight Loss
(%)

Test Method

Solvent Extraction (n-

Hexane, 24h, 23°C)
~10-15 TBD ISO 177

Activated Carbon

(70°C, 24h)
~1-3 TBD ISO 176

Experimental Protocols
The following protocols provide detailed methodologies for the preparation and evaluation of

polymer films plasticized with 2-Ethylhexyl Stearate. Polyvinyl Chloride (PVC) is used as the

model polymer.

Protocol for Preparation of Plasticized PVC Sheets
This protocol describes the preparation of flexible PVC sheets using a two-roll mill, a common

laboratory method for compounding thermoplastics.

Materials & Equipment:

PVC resin (K-value 65-70)

2-Ethylhexyl Stearate (2-EHS)

Thermal stabilizer (e.g., Ca/Zn stearate, 2-3 phr)

Lubricant (e.g., Stearic acid, 0.5 phr)

Two-roll mill with heating capabilities

Hydraulic press with heating and cooling platens

Weighing balance

Spatulas and cutting tools

Procedure:
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Formulation Calculation: Calculate the required mass of each component based on parts per

hundred resin (phr). For a 50 phr formulation, use 100g of PVC resin, 50g of 2-EHS, 3g of

stabilizer, and 0.5g of lubricant.

Pre-mixing (Dry Blend): In a high-speed mixer or a simple beaker, combine the PVC resin,

stabilizer, and lubricant. Mix thoroughly until a homogenous powder blend is achieved.

Mill Setup: Preheat the two-roll mill to the recommended processing temperature for PVC,

typically between 155-165°C. Set the friction ratio between the rolls (e.g., 1.2:1) and adjust

the nip gap to be narrow.

Compounding:

Carefully add the dry blend to the nip of the rotating rolls. The PVC will begin to flux and

form a band around the faster roll.

Once a molten sheet is formed, gradually add the liquid 2-EHS plasticizer directly into the

rolling bank of the molten polymer.

Continuously cut and fold the sheet on the mill for 8-10 minutes to ensure uniform

distribution of the plasticizer and other additives.

Sheet Formation: Once mixing is complete, gradually widen the nip gap to achieve the

desired sheet thickness (e.g., 1-2 mm). Remove the final sheet from the mill.

Press Molding (Optional but Recommended):

Cut the milled sheet into sections and place them into a picture-frame mold.

Position the mold in a hydraulic press preheated to ~170°C.

Apply low pressure for 3-5 minutes to allow the material to flow, followed by high pressure

(10-15 MPa) for 2-3 minutes to consolidate the sheet.

Cool the platens under pressure to below 40°C before removing the molded sheet.

Conditioning: Store the prepared sheets at standard conditions (23 ± 2°C, 50 ± 5% relative

humidity) for at least 24 hours before testing.
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Protocol for Evaluation of Mechanical Properties
This protocol follows the principles of ASTM D412 to determine the tensile properties of the

plasticized PVC.

Materials & Equipment:

Universal Testing Machine (UTM) with a suitable load cell (e.g., 5 kN)

Dumbbell-shaped die cutter (e.g., ASTM D412, Die C)

Thickness gauge

Conditioned plasticized PVC sheets

Procedure:

Specimen Preparation: Cut at least 5 dumbbell-shaped specimens from the conditioned PVC

sheet using the die cutter.

Measurement: Measure the thickness and width of the narrow section of each specimen at

three points and calculate the average cross-sectional area.

UTM Setup: Set the grip separation distance and the crosshead speed (e.g., 500 mm/min for

flexible PVC).

Testing:

Clamp a specimen securely in the grips of the UTM.

Start the test, recording the force and extension data until the specimen ruptures.

Data Analysis:

Tensile Strength (MPa): Calculate as the maximum force recorded divided by the original

cross-sectional area.

Elongation at Break (%): Calculate as ((Final Grip Separation - Initial Grip Separation) /

Initial Grip Separation) * 100.
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Young's Modulus (MPa): Determine from the initial slope of the stress-strain curve.

Calculate the average and standard deviation for the set of specimens.

Protocol for Evaluation of Thermal Properties
A. Thermogravimetric Analysis (TGA)

Procedure:

Cut a small, representative sample (5-10 mg) from the PVC sheet.

Place the sample in a TGA crucible (e.g., alumina or platinum).

Heat the sample from ambient temperature to 600°C at a constant heating rate (e.g.,

10°C/min) under a nitrogen or air atmosphere.

Record the weight loss as a function of temperature.

Determine key degradation temperatures, such as T₅% (temperature at 5% weight loss) and

T₅₀% (temperature at 50% weight loss).

B. Differential Scanning Calorimetry (DSC)

Procedure:

Prepare a small sample (5-10 mg) and seal it in an aluminum DSC pan.

Perform a heat-cool-heat cycle to erase the thermal history. For example:

Heat from -80°C to 120°C at 10°C/min.

Cool from 120°C to -80°C at 10°C/min.

Heat again from -80°C to 120°C at 10°C/min.

Determine the glass transition temperature (Tg) from the midpoint of the step change in the

heat flow curve during the second heating scan.
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Protocol for Assessment of Plasticizer Migration
This protocol describes a solvent extraction method to determine the resistance of 2-EHS to

migrate out of the PVC matrix.

Materials & Equipment:

250 mL glass beakers with watch glass covers

Analytical balance (4 decimal places)

Extraction solvent (e.g., n-hexane, ethanol, or a specified food simulant)

Forceps

Lint-free wipes

Oven or vacuum oven

Procedure:

Sample Preparation: Cut circular or square specimens of a known surface area (e.g., 5 cm x

5 cm) from the conditioned PVC sheet.

Initial Weighing: Accurately weigh each specimen (W₁).

Immersion: Place each specimen in a beaker and add a sufficient volume of the extraction

solvent to ensure complete immersion (e.g., 100 mL). Cover the beaker.

Extraction: Store the beakers at a specified temperature (e.g., 23°C or 50°C) for a set

duration (e.g., 24 hours).

Drying:

Remove the specimens from the solvent using forceps.

Quickly wipe the surface with a lint-free cloth to remove excess solvent.

Dry the specimens in an oven (e.g., 50°C) until a constant weight is achieved.
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Final Weighing: Allow the specimens to cool to room temperature in a desiccator and

reweigh them accurately (W₂).

Calculation: Calculate the percentage of plasticizer migration (weight loss) as: ((W₁ - W₂) /

W₁) * 100.

Visualizations: Workflows and Mechanisms
Diagram: Mechanism of Polymer Plasticization
The following diagram illustrates the fundamental principle of how plasticizer molecules interact

with polymer chains to increase flexibility.

Rigid Polymer (e.g., Unplasticized PVC) Flexible Polymer (Plasticized PVC)

Polymer Chains
(Closely Packed,

Strong Intermolecular Forces)

Addition of
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(Plasticizer)

Input

Properties:
- Brittle

- High Tg
- Stiff

Polymer Chains
(Spaced Apart,

Weakened Forces)

Properties:
- Flexible
- Low Tg

- Soft

Mechanism:
Molecules position between

chains, increasing free volume.

2-EHS Molecules

Click to download full resolution via product page

Caption: Logical diagram of the plasticization mechanism.

Diagram: Experimental Workflow
This workflow outlines the key steps from material preparation to final characterization for

evaluating 2-EHS as a plasticizer.
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5. Material Characterization
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Caption: Experimental workflow for plasticized polymer evaluation.
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2-Ethylhexyl Stearate is generally considered to have low toxicity and is not classified as a

hazardous substance.[4] However, good industrial hygiene and safety practices should always

be followed.

Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat when

handling.

Inhalation: Prolonged exposure to vapors may cause irritation. Ensure adequate ventilation.

[4]

Skin Contact: Prolonged exposure may cause skin irritation. Wash hands thoroughly after

handling.[4]

Storage: Store in a cool, dry place in a tightly sealed container, away from strong oxidizing

agents.[4]

Always consult the Safety Data Sheet (SDS) provided by the supplier for complete safety and

handling information.[4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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